Oxalosuccinic acid

Catalog No.
S589174
CAS No.
1948-82-9
M.F
C6H6O7
M. Wt
190.11 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Oxalosuccinic acid

Oxalosuccinic acid is the essential intermediate to decouple oxidation and decarboxylation steps in isocitrate dehydrogenase (IDH) assays, circumventing the limitations of isocitrate or α-ketoglutarate. Key benefits: • Enables direct measurement of decarboxylation rate constants and metal cofactor (Mn²⁺/Mg²⁺) affinities. • Assay non-decarboxylating IDH variants (HtICDH) without substrate substitution. • Strict steric/electronic specificity avoids inertness of oxaloacetic acid. Supplied as stabilized salt or anhydrous form for immediate in situ preparation. Standard global shipping on dry ice.

CAS Number

1948-82-9

Product Name

Oxalosuccinic acid

IUPAC Name

(2S)-1-oxopropane-1,2,3-tricarboxylic acid

Molecular Formula

C6H6O7

Molecular Weight

190.11 g/mol

InChI

InChI=1S/C6H6O7/c7-3(8)1-2(5(10)11)4(9)6(12)13/h2H,1H2,(H,7,8)(H,10,11)(H,12,13)/t2-/m0/s1

InChI Key

UFSCUAXLTRFIDC-REOHCLBHSA-N

SMILES

C(C(C(=O)C(=O)O)C(=O)O)C(=O)O

Canonical SMILES

C(C(C(=O)C(=O)O)C(=O)O)C(=O)O

Isomeric SMILES

C([C@@H](C(=O)C(=O)O)C(=O)O)C(=O)O

The exact mass of the compound Oxalosuccinic acid is unknown and the complexity rating of the compound is unknown. It belongs to the ontological category of tricarboxylic acid in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

Oxalosuccinic acid, 2-Oxopropane-1,2,3-tricarboxylic acid, β-Ketotricarboxylic acid, Oxalosuccinate

Purity

≥95%

Package Size

1 mg, 5 mg, 10 mg

Oxalosuccinic acid is a highly reactive, transient 6-carbon beta-keto tricarboxylic acid that serves as the central intermediate in the isocitrate dehydrogenase (IDH) catalyzed conversion of isocitrate to alpha-ketoglutarate [1]. In commercial and laboratory procurement, it is primarily sourced to isolate the decarboxylation or reductive carboxylation half-reactions of IDH, which cannot be decoupled when using stable precursors like isocitric acid [2]. Because of its inherent kinetic instability and rapid spontaneous decarboxylation in aqueous media, procurement requires strict attention to storage conditions, often necessitating anhydrous handling or salt-form stabilization (e.g., barium oxalosuccinate) prior to in situ assay preparation [1].

Substituting oxalosuccinic acid with its stable upstream precursor (isocitric acid) or downstream product (alpha-ketoglutarate) fundamentally alters the mechanistic scope of an assay [1]. Using isocitric acid forces the measurement of the global oxidative decarboxylation rate, masking the distinct kinetics of the intermediate oxalosuccinate decarboxylation step [1]. Conversely, utilizing alpha-ketoglutarate only permits the study of the reverse reductive carboxylation pathway, which is thermodynamically distinct [2]. Furthermore, substituting with other beta-keto acids like oxaloacetic acid fails because IDH exhibits strict steric and electronic specificity for the C6 tricarboxylic structure of oxalosuccinate, rendering generic class-level substitutes catalytically inert in IDH-targeted applications [1].

Aqueous Stability & Handling vs. Precursors

Oxalosuccinic acid is characterized by extreme kinetic instability in aqueous environments, undergoing rapid spontaneous beta-decarboxylation to alpha-ketoglutarate [1]. Comparative stability assessments of biological beta-keto acids establish that oxalosuccinic acid is significantly more labile than oxaloacetic acid, while its upstream precursor, isocitric acid, exhibits indefinite stability in neutral aqueous buffers [1]. The decarboxylation rate is further accelerated in the presence of specific metal cations such as Al3+ and Mn2+ [1].

Evidence DimensionSpontaneous non-enzymatic decarboxylation stability
Target Compound DataHighly unstable; undergoes rapid spontaneous decarboxylation
Comparator Or BaselineIsocitric acid (indefinitely stable in aqueous solution)
Quantified DifferenceComplete divergence in shelf-life and solution stability
ConditionsAqueous buffer (pH 5.6) with or without metal cations

Buyers must procure oxalosuccinic acid as a dry, stabilized salt and prepare solutions immediately prior to use, avoiding the generic bulk-buffer preparation methods used for isocitric acid.

Isolated IDH Decarboxylation Kinetics

Procuring oxalosuccinic acid allows researchers to bypass the initial NAD(P)+ dependent dehydrogenation step of IDH and directly measure the kinetics of the decarboxylation half-reaction [1]. Kinetic studies on pig heart IDH demonstrate that when the decarboxylation of enzyme-bound oxalosuccinate is isolated, the Km for the essential Mn2+ cofactor shifts to 19 micromolar, compared to a Km of 2 micromolar when measuring the global dehydrogenation step starting from isocitric acid [1].

Evidence DimensionKm for Mn2+ cofactor in isolated reaction steps
Target Compound DataKm for Mn2+ = 19 micromolar (isolated decarboxylation)
Comparator Or BaselineIsocitric acid (Km for Mn2+ = 2 micromolar for global dehydrogenation)
Quantified DifferenceA nearly 10-fold shift in metal cofactor affinity depending on the driven half-reaction
ConditionsPig heart NADP-dependent IDH assay at varying Mn2+ and TPNH concentrations

Essential for enzymologists who need to accurately parameterize the metal-dependent decarboxylation step without interference from the oxidation step.

Ancestral IDH Variant Substrate Specificity

In specialized studies of the reductive TCA cycle, certain ancestral IDH enzymes (such as those from Hydrogenobacter thermophilus) function strictly as oxalosuccinate reductases [1]. For these non-decarboxylating variants, oxalosuccinic acid is the true and obligatory substrate for the reduction reaction, whereas alpha-ketoglutarate, the standard substrate for reductive carboxylation in conventional IDH, exhibits no substrate or inhibitory activity[1].

Evidence DimensionSubstrate viability for H. thermophilus ICDH
Target Compound DataActs as the direct substrate for enzymatic reduction
Comparator Or BaselineAlpha-ketoglutarate (catalytically inert; no inhibitory effect)
Quantified DifferenceAbsolute binary difference in substrate recognition (active vs. inactive)
ConditionsIn vitro enzymatic assay of H. thermophilus ICDH

Researchers studying ancient metabolic pathways or non-decarboxylating IDH mutants must procure oxalosuccinic acid, as the standard alpha-ketoglutarate substitute will yield false-negative activity results.

IDH Decarboxylation Kinetic Parameterization

Because oxalosuccinic acid allows the decoupling of the oxidation and decarboxylation steps of isocitrate dehydrogenase, it is the required substrate for assays designed to measure the specific rate constants and metal-cofactor affinities (e.g., Mn2+ or Mg2+) of the decarboxylase active site[1].

Reductive TCA Cycle Enzyme Characterization

In microbiology and evolutionary biochemistry, oxalosuccinic acid is utilized to assay non-decarboxylating IDH variants (such as HtICDH) that directly reduce oxalosuccinate to isocitrate, a pathway where standard alpha-ketoglutarate cannot be substituted[2].

Metal-Catalyzed Beta-Decarboxylation Probes

Due to its extreme lability compared to other biological beta-keto acids, oxalosuccinic acid serves as a highly sensitive model compound in physical organic chemistry for studying the mechanisms of spontaneous, metal-ion-catalyzed non-enzymatic decarboxylation[3].

Physical Description

Solid

XLogP3

-1.1

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

3

Exact Mass

190.01135253 g/mol

Monoisotopic Mass

190.01135253 g/mol

Heavy Atom Count

13

GHS Hazard Statements

Aggregated GHS information provided by 38 companies from 1 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H318 (100%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Corrosive;Irritant

Other CAS

1948-82-9

Wikipedia

Oxalosuccinic acid

Explore Compound Types